n-(2-Chloro-4-fluoro-benzyl)-o-methyl-hydroxylamine

• Molecular Formula: C8H9ClFNO
• Molecular Weight: 189.61 g/mol
• IUPAC Name: 1-(2-chloro-4-fluorophenyl)-N-methoxymethanamine
• InChI: InChI=1S/C8H9ClFNO/c1-12-11-5-6-2-3-7(10)4-8(6)9/h2-4,11H,5H2,1H3
• InChI Key: USHGJMRUFDWSID-UHFFFAOYSA-N
• Canonical SMILES: CONCC1=C(C=C(C=C1)F)Cl

Description

N-(2-Chloro-4-fluoro-benzyl)-o-methyl-hydroxylamine is a useful research compound. Its molecular formula is C8H9ClFNO and its molecular weight is 189.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reduction of 2-chloro-4-fluoro-benzaldehyde O-methyloxime with sodium cyanoborohydride as described in the preparation of compound 3-B gave the title hydroxylamine as a clear oil after chromatography on silica gel (elution dichloromethane-ethyl acetate 95:5) (54% yield). 1HNMR 400 MHz (CDCl3) δ (ppm): 3.55 (3H, s, OCH3), 4.16 (2H, s, NCH2), 6.99 (1H, m, aromatic), 7.15 (1H, dd, J=2.5 Hz and J=8.6 Hz, aromatic), 7.41 (1H, dd, J=6.0 Hz and J=8.6 Hz, aromatic). The hydrochloride salt was obtained as a white solid: mp 159° C. Anal. calcd for C8H9ClFNO—HCl: C, 42.50; H, 4.46; N, 6.20. Found: C, 42.50; H, 4.36; N, 5.98.